Cas no 1805130-50-0 (4-Amino-2-nitro-3-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-nitro-3-(trifluoromethyl)pyridine
• CAS No: 1805130-50-0
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• CID: 4899797
• Update Time: 2025-05-22

4-Amino-2-nitro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-nitro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3N3O2/c7-6(8,9)4-3(10)1-2-11-5(4)12(13)14/h1-2H,(H2,10,11)
• InChI Key： BPVCXQIHANJACA-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC=CC=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 4-Amino-2-nitro-3-(trifluoromethyl)pyridine

4-Amino-2-nitro-3-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Amino-2-nitro-3-(trifluoromethyl)pyridine, also known by its CAS number 1805130-50-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for functionalization. The presence of an amino group (-NH₂), a nitro group (-NO₂), and a trifluoromethyl group (-CF₃) introduces a rich chemical functionality, making it a versatile building block for advanced materials and pharmaceuticals.

The synthesis of 4-Amino-2-nitro-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often leveraging the principles of aromatic substitution and nitration. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed transition metal catalysts to optimize the nitration step, thereby enhancing yield and purity. This compound's structure is particularly appealing due to its ability to undergo further modifications, such as alkylation or acylation, which can tailor its properties for specific applications.

In terms of chemical properties, 4-Amino-2-nitro-3-(trifluoromethyl)pyridine exhibits a high degree of stability under standard conditions, although it may undergo decomposition under extreme thermal or oxidative stress. The trifluoromethyl group imparts significant electron-withdrawing effects, which influence the compound's reactivity and electronic characteristics. This makes it an attractive candidate for use in electroluminescent materials and sensors, where precise control over electronic transitions is critical.

Recent studies have highlighted the potential of 4-Amino-2-nitro-3-(trifluoromethyl)pyridine in the field of drug discovery. Its unique combination of functional groups allows for interactions with various biological targets, including enzymes and receptors. For example, researchers have explored its role as a lead compound in anti-cancer drug development, where its ability to inhibit specific kinase enzymes has shown promising results in vitro. Additionally, its trifluoromethyl group contributes to lipophilicity, enhancing its bioavailability when administered in pharmacological formulations.

The application of 4-Amino-2-nitro-3-(trifluoromethyl)pyridine extends beyond pharmaceuticals into materials science. Its incorporation into polymer matrices has been investigated for creating advanced composites with enhanced mechanical and thermal properties. Furthermore, its use as a precursor in the synthesis of heterocyclic compounds has opened new avenues for developing functional materials with tailored electronic properties.

In conclusion, 4-Amino-2-nitro-3-(trifluoromethyl)pyridine, CAS number 1805130-50-0, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and tunable properties make it an invaluable tool across diverse scientific disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in both academic and industrial settings.